2,4-Dichloro-6-[(propylamino)methyl]phenol

• Molecular Formula: C10H13Cl2NO
• Molecular Weight: 234.12 g/mol
• IUPAC Name: 2,4-dichloro-6-(propylaminomethyl)phenol
• InChI: InChI=1S/C10H13Cl2NO/c1-2-3-13-6-7-4-8(11)5-9(12)10(7)14/h4-5,13-14H,2-3,6H2,1H3
• InChI Key: ZUMNXNJFTLMTER-UHFFFAOYSA-N
• Canonical SMILES: CCCNCC1=C(C(=CC(=C1)Cl)Cl)O

Description

2,4-Dichloro-6-[(propylamino)methyl]phenol is a chemical compound with the molecular formula C10H13Cl2NO and a molecular weight of 234.12 g/mol . This compound is known for its diverse applications in various fields, including chemistry, biology, medicine, and industry.

Preparation Methods

The synthesis of 2,4-Dichloro-6-[(propylamino)methyl]phenol typically involves the reaction of 2,4-dichlorophenol with propylamine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product . Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity of the compound.

Chemical Reactions Analysis

2,4-Dichloro-6-[(propylamino)methyl]phenol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, where the chlorine atoms can be replaced by other functional groups using appropriate reagents and conditions.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2,4-Dichloro-6-[(propylamino)methyl]phenol has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a lead compound for drug development.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 2,4-Dichloro-6-[(propylamino)methyl]phenol involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

2,4-Dichloro-6-[(propylamino)methyl]phenol can be compared with other similar compounds, such as:

2,4-Dichlorophenol: A precursor in the synthesis of this compound.

2,4-Dichloro-6-[(methylamino)methyl]phenol: A structurally similar compound with a different amine group.

2,4-Dichloro-6-[(ethylamino)methyl]phenol: Another similar compound with an ethylamino group instead of a propylamino group.

The uniqueness of this compound lies in its specific chemical structure and the resulting properties and applications.